Cas no 98137-74-7 (1H-Imidazole-1-ethanol, 2-amino-4,5-dihydro-)

• Product Name: 1H-Imidazole-1-ethanol, 2-amino-4,5-dihydro-
• CAS No: 98137-74-7
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• CID: 5264407
• Update Time: 2025-08-02

1H-Imidazole-1-ethanol, 2-amino-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol, 2-amino-4,5-dihydro-

• Inchi： 1S/C5H11N3O/c6-5-7-1-2-8(5)3-4-9/h9H,1-4H2,(H2,6,7)
• InChI Key： GQYFHQVHRGXTHR-UHFFFAOYSA-N
• SMILES： C1(N)N(CCO)CCN=1

Additional information on 1H-Imidazole-1-ethanol, 2-amino-4,5-dihydro-

1H-Imidazole-1-ethanol, 2-amino-4,5-dihydro

The compound 1H-imidazole-1-ethanol, 2-amino-4,5-dihydro (CAS No. 98137-74-7) is a heterocyclic organic compound with a unique structure that combines imidazole and ethanol functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and catalysis. Its molecular formula is C5H9N3O, and it exhibits a molecular weight of approximately 129.16 g/mol.

The imidazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The presence of the amino group (-NH2) at position 2 and the ethanol group (-CH2OH) at position 1 introduces significant functional diversity to the molecule. This combination makes 1H-imidazole-1-ethanol, 2-amino-4,5-dihydro highly versatile in terms of reactivity and applicability.

Recent studies have highlighted the role of this compound in drug design and development. Its ability to form hydrogen bonds and its capacity to act as both a donor and acceptor make it an ideal candidate for medicinal chemistry applications. For instance, researchers have explored its potential as a building block for creating bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmaceutical applications, 1H-imidazole-1-ethanol, 2-amino-4,5-dihydro has shown promise in catalytic processes. Its nitrogen-rich structure facilitates coordination with metal ions, making it a potential ligand for transition metal catalysts. Recent advancements in asymmetric catalysis have leveraged this property to develop more efficient catalysts for organic synthesis.

The synthesis of 1H-imidazole-1-ethanol, 2-amino-4,5-dihydro involves multi-step reactions that typically start with imidazole derivatives. One common approach involves the alkylation of imidazole with an appropriate alcohol followed by amino group introduction via reductive amination or other nucleophilic substitution methods. The optimization of these synthetic pathways has been a focus of recent research to improve yield and purity.

From a structural standpoint, the compound's dihydro form (4,5-dihydro) suggests partial saturation within the imidazole ring. This partial saturation can influence the compound's electronic properties and reactivity compared to its fully unsaturated counterpart. Researchers have investigated how this structural feature affects the molecule's stability and reactivity under different conditions.

In terms of physical properties, 1H-imidazole-1-ethanol, 2-amino-4,5-dihydro is typically a crystalline solid with a melting point around 90°C. Its solubility in polar solvents like water and ethanol is relatively high due to the presence of hydrophilic groups (-NH2 and -CH2OH). This solubility makes it suitable for use in aqueous-based reactions and formulations.

The application of CAS No. 98137-74 extends beyond traditional chemical synthesis into advanced materials science. For example, it has been explored as a precursor for conducting polymers and hybrid materials due to its ability to form stable networks through hydrogen bonding and coordination interactions.

Looking ahead, ongoing research continues to uncover new potential uses for 1H-imidazole-1 ethanol, particularly in green chemistry and sustainable processes. Its role as an eco-friendly reagent or catalyst is being actively investigated to address environmental concerns associated with traditional chemical methods.